Cas no 933715-52-7 (Benzo[b]thiophene-5-ethanamine)

• Product Name: Benzo[b]thiophene-5-ethanamine
• CAS No: 933715-52-7
• MF: C₁₀H₁₁NS
• MW: 177.266041040421
• CID: 5301055
• Update Time: 2025-05-21

Benzo[b]thiophene-5-ethanamine Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-5-ethanamine

• Inchi： 1S/C10H11NS/c11-5-3-8-1-2-10-9(7-8)4-6-12-10/h1-2,4,6-7H,3,5,11H2
• InChI Key： ZKYPOEJMGRTQRA-UHFFFAOYSA-N
• SMILES： C12=CC=C(CCN)C=C1C=CS2

Additional information on Benzo[b]thiophene-5-ethanamine

Benzo[b]thiophene-5-ethanamine: A Comprehensive Overview

Benzo[b]thiophene-5-ethanamine, also known by its CAS number 933715-52-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic compounds, specifically a benzo-thiophene derivative with an ethanamine substituent. The structure of Benzo[b]thiophene-5-ethanamine consists of a benzo-thiophene ring system, which is a fused bicyclic structure comprising a benzene ring and a thiophene ring, with an ethylamine group attached at the 5-position of the thiophene ring.

The synthesis of Benzo[b]thiophene-5-ethanamine has been explored through various methods, including coupling reactions and catalytic processes. Recent studies have focused on optimizing the synthesis routes to enhance yield and purity, making it more accessible for applications in drug discovery and material synthesis. The compound's unique electronic properties, derived from the conjugated π-system of the benzo-thiophene moiety, make it a promising candidate for use in organic electronics and optoelectronic devices.

In terms of physical properties, Benzo[b]thiophene-5-ethanamine exhibits a high degree of stability under ambient conditions, with a melting point in the range of 180–190°C. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which facilitates its handling in laboratory settings. The compound's UV-vis spectrum shows strong absorption bands in the visible region, indicative of its potential for use in light-harvesting applications.

The application of Benzo[b]thiophene-5-ethanamine in drug discovery has been explored in recent years. Its ability to act as a ligand in metalloenzyme inhibition has shown promise in anticancer research. For instance, studies have demonstrated that derivatives of this compound can selectively inhibit certain kinases involved in tumor growth and metastasis. Furthermore, its role as a precursor in the synthesis of more complex bioactive molecules has been highlighted in several recent publications.

In the realm of materials science, Benzo[b]thiophene-5-ethanamine has been utilized as a building block for constructing advanced materials such as conductive polymers and organic semiconductors. Its ability to form self-assembled monolayers (SAMs) on various substrates has opened new avenues for its application in nanotechnology. Recent advancements have focused on integrating this compound into hybrid materials that exhibit enhanced electrical conductivity and mechanical stability.

The environmental impact and toxicity profile of Benzo[b]thiophene-5-ethanamine have also been subjects of recent research. Studies indicate that the compound exhibits low acute toxicity in standard assays, making it suitable for applications where human exposure is a concern. However, further investigations are required to fully understand its long-term effects on ecosystems and human health.

In conclusion, Benzo[b]thiophene-5-ethanamine, with its unique chemical structure and versatile properties, continues to be a focal point for researchers across multiple disciplines. Its potential applications span from drug discovery to advanced materials development, with ongoing studies aiming to unlock its full potential. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.